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Compound of Interest

Compound Name: Ethanol-d5

Cat. No.: B126515

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for ethanol-d5
(C2D50H), a deuterated isotopologue of ethanol. While its chemical properties are similar to
ethanol, the substitution of deuterium for hydrogen warrants specific considerations for its safe
use in laboratory and research settings, particularly in applications like Nuclear Magnetic
Resonance (NMR) spectroscopy and as a tracer in metabolic studies.[1][2][3] This guide
outlines the key hazards, exposure limits, handling procedures, and emergency protocols to
ensure the safety of personnel and the integrity of experimental outcomes.

Chemical and Physical Properties

The substitution of hydrogen with deuterium atoms results in a slight increase in molecular
weight and minor changes to some physical properties compared to non-deuterated ethanol.
These properties are crucial for understanding its behavior in experimental setups and for risk
assessment.
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Value for Ethanol- Value for Ethanol
Property . Source(s)

d5 (for comparison)
Molecular Formula C2HD50 C2H60 [2][3]
Molecular Weight 51.10 g/mol 46.07 g/mol [1][2]
Appearance Colorless liquid Colorless liquid [4]
Boiling Point 78-79 °C 78.37 °C [2][4][5]
Flash Point 9 °C (closed cup) ~13 °C (closed cup) [4][6]
Density 0.871 g/mL at 25 °C 0.789 g/cm3 at 20 °C [21[31[5]
Vapor Density No data available 1.59 (Air=1) [7]
Autoignition .

No data available ~363 °C [8]
Temperature

Hazard Identification and Classification

Ethanol-d5 is classified as a hazardous substance due to its flammability and potential to
cause eye irritation.[9][10]

o Flammability: It is a highly flammable liquid and vapor.[9][10] Vapors can form explosive
mixtures with air and may travel to a source of ignition and flash back.[11]

o Health Hazards: Causes serious eye irritation.[9][10] Ingestion may cause symptoms similar
to ethanol intoxication, including headache, nausea, and vomiting.[12]

GHS Hazard Statements:
o H225: Highly flammable liquid and vapour.[9]

e H319: Causes serious eye irritation.[9]

Exposure Controls and Personal Protection

To minimize exposure and ensure a safe working environment, a combination of engineering
controls, administrative controls, and personal protective equipment (PPE) should be
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implemented.

Engineering Controls

o Ventilation: Work with ethanol-d5 should be conducted in a well-ventilated area. For

handling volumes greater than 500 mL, a chemical fume hood is recommended to prevent

the buildup of flammable vapors.[12]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE for the

specific task.

PPE Type

Specifications

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[4][11]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile).

To prevent skin contact.
Gloves should be inspected
before use and changed
promptly if contaminated.[4]
[12]

Skin and Body Protection

Lab coat, long pants, and
closed-toe shoes. For larger
quantities, flame-retardant and
antistatic protective clothing

may be necessary.

To protect skin from splashes

and in case of fire.[4]

Respiratory Protection

An air-purifying respirator with
appropriate cartridges may be
necessary for large spills or in

poorly ventilated areas.

To prevent inhalation of high

concentrations of vapor.[4]

Occupational Exposure Limits
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While specific occupational exposure limits for ethanol-d5 have not been established, the limits
for ethanol can be used as a guideline.

Organization Limit

OSHA (PEL) 1000 ppm (1900 mg/m3) - TWA
NIOSH (REL) 1000 ppm (1900 mg/m3) - TWA
ACGIH (TLV) 1000 ppm - STEL

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
quality of the deuterated solvent.

Handling

o Keep away from heat, sparks, open flames, and other ignition sources.[4][11]

Take precautionary measures against static discharge.[4]

Avoid contact with skin and eyes.[4]

Avoid inhalation of vapor or mist.[4]

Handle in accordance with good industrial hygiene and safety practices.[4]

Storage

» Store in a cool, dry, and well-ventilated place.[4]

o Keep containers tightly closed to prevent evaporation and absorption of atmospheric
moisture.[4]

» Store away from incompatible materials such as oxidizing agents, alkali metals, and
ammonia.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
General Laboratory Handling Protocol

This protocol outlines the general steps for safely handling ethanol-d5 in a research laboratory.
e Preparation:

o Ensure all necessary PPE is worn.

o Work in a well-ventilated area, preferably a fume hood.

o Have a spill kit readily available.
e Transfer:

o Use a clean, dry syringe or pipette for transferring the solvent.

o To minimize exposure to atmospheric moisture, consider using a dry, inert atmosphere
(e.g., nitrogen or argon).[13]

o Avoid pouring directly from the bottle, especially for small quantities.
e Use:

o Keep the container closed when not in use.

o If heating is required, use a water bath or heating mantle, not an open flame.
e Post-handling:

o Wipe down the work area with a suitable cleaning agent.

o Dispose of any contaminated materials as hazardous waste.

o Wash hands thoroughly after handling.

Protocol for Preparing an NMR Sample
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This protocol provides a detailed methodology for preparing an NMR sample with ethanol-d5,
a common application for this solvent.

o Glassware Preparation:

o Thoroughly clean the NMR tube and any other glassware with a suitable solvent (e.qg.,
acetone) and deionized water.[14]

o Dry the glassware in an oven at approximately 150°C for at least 4 hours (overnight is
recommended) to remove residual water.[13][14]

o Allow the glassware to cool in a desiccator under vacuum or in the presence of a
desiccant.[13][14]

e Sample Preparation:

o Work in a dry environment, such as a glove box or under a stream of inert gas, to minimize
water contamination.[13]

o Accurately weigh the desired amount of the sample into a clean, dry vial.

o Add the required volume of ethanol-d5 to the vial using a clean, dry syringe or
micropipette.[15]

o Gently vortex or sonicate the vial to ensure the sample is completely dissolved.[15]
e Transfer to NMR Tube:
o Carefully transfer the solution to the NMR tube using a clean Pasteur pipette.[16]

o Ensure the liquid height in the tube is sufficient for the NMR spectrometer (typically around
4-5 cm).[15]

e Final Steps:
o Cap the NMR tube securely.

o Wipe the outside of the NMR tube with a lint-free tissue to remove any contaminants.[15]
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o
respiration. Consult a

physician.

Wash off with soap and plenty
Skin Contact of water. Consult a physician if

irritation persists.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes

and consult a physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water and

consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: A water jet may be ineffective.[17]
o Specific Hazards: Vapors can form explosive mixtures with air.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures (Spills)
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e Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.[4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

» Methods for Cleaning Up: Contain the spillage and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations.

Waste Disposal

Ethanol-d5 and any materials contaminated with it must be disposed of as hazardous waste.
Do not dispose of it down the drain.[12] Follow all local, state, and federal regulations for
hazardous waste disposal.

Visualized Workflows and Logical Relationships
Hierarchy of Controls for Ethanol-d5 Handling
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Elimination
(e.g., Is the solvent necessary?)

Substitution
(e.g., Use a less hazardous solvent)

If not possible

Engineering Controls
(e.g., Fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Last line of defense

Personal Protective Equipment
(e.g., Goggles, gloves, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing risks associated with ethanol-d5.

Safe Handling Workflow for Ethanol-d5
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Start: Prepare for Handling

Conduct Risk Assessment

;

Select and Don Appropriate PPE

i

Prepare Well-Ventilated Work Area

i

Transfer Ethanol-d5 Using Proper Technique

;

Conduct Experiment

i

Clean Work Area and Equipment

i

Dispose of Waste Properly

;

Remove and Store/Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of Ethanol-d5: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126515#safety-and-handling-guidelines-for-ethanol-
d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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